N-cyclohexyl-2-mercaptoacetamide

• Molecular Formula: C8H15NOS
• Molecular Weight: 173.28 g/mol
• IUPAC Name: N-cyclohexyl-2-sulfanylacetamide
• InChI: InChI=1S/C8H15NOS/c10-8(6-11)9-7-4-2-1-3-5-7/h7,11H,1-6H2,(H,9,10)
• InChI Key: NALPFQIHOXTLGH-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)CS

Description

N-cyclohexyl-2-mercaptoacetamide is a useful research compound. Its molecular formula is C8H15NOS and its molecular weight is 173.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of ethyl 2-mercaptoacetate (12 g) and cyclohexylamine (29.7 g) in ethanol (50 ml) was allowed to stand at ambient temperature for 72 hours, and was then refluxed for 6 hours. The solvent was evaporated and the residue dissolved in ethyl acetate (200 ml). The solution was washed sequentially with 2M HCl (3×50 ml), water (2×50 ml) and brine (50 ml) and the solvent removed in vacuo. The crude product was purified by chromatography on silica (eluting with dichloromethane/methanol 99:1 v/v) to give N-cyclohexyl-2-mercaptoacetamide as low-melting tan crystals; NMR: 1.0-2.0(complex, 11H, cyclohexyl-CH2 and SH), 3.2(d, 2H, CH2), 3.6-3.9(m, 1H, cyclohexyl-CH), 6.4-6.9(broad d, 1H, NH); m/e 174 (M+H)+.